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Compound of Interest

Compound Name: Triacontyl hexacosanoate

Cat. No.: B081258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl hexacosanoate (C56H112O2) is a long-chain saturated wax ester, a class of

compounds known for their chemical inertness, hydrophobicity, and lubricity. While specific

industrial applications of pure triacontyl hexacosanoate are not widely documented, its

properties are analogous to other high molecular weight wax esters found in natural waxes like

carnauba and beeswax.[1][2] These waxes have established uses in material science.[1]

Therefore, the application of triacontyl hexacosanoate can be extrapolated to areas such as

specialty coatings, advanced lubricants, and polymer modification. These notes provide an

overview of its potential applications, supported by detailed experimental protocols for its

characterization and use.

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of triacontyl
hexacosanoate is fundamental to its application in material science.
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Property Value Reference

Molecular Formula C56H112O2 [3][4]

Molecular Weight 817.49 g/mol [3][4]

Melting Point 85-86 °C [3][4]

Boiling Point 732 °C at 760 mmHg [4]

Density 0.854 g/cm³ [4]

Appearance White to off-white waxy solid
Inferred from similar

compounds

Solubility

Insoluble in water; soluble in

nonpolar organic solvents like

hexane and chloroform when

heated.[1]

Inferred from general wax

ester properties[1][5]

Potential Applications in Material Science
Based on the characteristics of long-chain wax esters, triacontyl hexacosanoate is a

candidate for the following applications:

Hydrophobic Coatings: Its inherent water-repellent nature makes it suitable for creating

hydrophobic surfaces on various substrates, including textiles, paper, and other materials.[6]

Lubricants and Slip Agents: The long aliphatic chains of triacontyl hexacosanoate can

reduce friction between surfaces, suggesting its use as a lubricant in specialized applications

or as a slip agent in polymer processing.

Polymer Additive: It can be incorporated into polymer matrices to modify their surface

properties, enhance processability, and act as an internal lubricant.[7]

Thermal Energy Storage: Like other waxes, it could potentially be used as a phase change

material (PCM) for thermal energy storage, due to its latent heat of fusion.[8]
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The following protocols are designed to characterize triacontyl hexacosanoate and evaluate

its performance in material science applications.

Protocol 1: Characterization of Triacontyl
Hexacosanoate
1.1. Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the functional groups present in triacontyl hexacosanoate.

Method:

Prepare a solid sample by mixing a small amount of triacontyl hexacosanoate with

potassium bromide (KBr) and pressing it into a pellet.

Alternatively, dissolve the sample in a suitable solvent (e.g., chloroform) and cast a thin

film on a salt plate (e.g., NaCl).

Acquire the FTIR spectrum in the range of 4000-400 cm⁻¹.

Expected Results:

A strong absorption peak around 1740 cm⁻¹ corresponding to the C=O stretching of the

ester group.[9][10]

Strong absorption peaks in the 2850-2960 cm⁻¹ region due to C-H stretching of the long

alkyl chains.

Characteristic C-O stretching bands between 1300 and 1000 cm⁻¹.[10]

1.2. Thermal Analysis (DSC and TGA)

Objective: To determine the melting point, heat of fusion, and thermal stability of triacontyl
hexacosanoate.

Method (DSC):

Accurately weigh 5-10 mg of the sample into an aluminum DSC pan.
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Heat the sample from room temperature to 100 °C at a rate of 10 °C/min under a nitrogen

atmosphere.

Cool the sample to room temperature at the same rate.

Perform a second heating cycle under the same conditions to obtain the melting

temperature (Tm) and heat of fusion (ΔHm).

Method (TGA):

Accurately weigh 10-15 mg of the sample into a TGA pan.

Heat the sample from room temperature to 600 °C at a rate of 10 °C/min under a nitrogen

atmosphere.

Expected Results:

DSC will show an endothermic peak corresponding to the melting point.[8][11]

TGA will indicate the temperature at which the material starts to decompose, providing

information on its thermal stability.[11]

Protocol 2: Application as a Hydrophobic Coating
Objective: To prepare and evaluate a hydrophobic coating on a substrate.

Method:

Preparation of Coating Solution: Dissolve triacontyl hexacosanoate in a suitable volatile

solvent (e.g., hexane or toluene) at a concentration of 1-5% (w/v) by gently heating and

stirring.

Coating Application: Apply the solution to a substrate (e.g., glass slide, textile swatch)

using dip-coating, spin-coating, or spray-coating.

Drying: Allow the solvent to evaporate completely in a fume hood, leaving a thin film of the

wax ester on the surface.
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Evaluation (Water Contact Angle Measurement):

Place a small droplet of deionized water on the coated surface.

Measure the contact angle using a goniometer.

A contact angle greater than 90° indicates a hydrophobic surface.

Protocol 3: Incorporation into a Polymer Matrix
Objective: To blend triacontyl hexacosanoate with a polymer and evaluate its effect on the

material's properties.

Method:

Melt Blending: a. Choose a compatible polymer (e.g., polyethylene, polypropylene). b.

Dry-blend the polymer pellets with a desired amount of triacontyl hexacosanoate powder

(e.g., 1-5 wt%). c. Process the blend in a twin-screw extruder to ensure homogeneous

mixing.

Film Formation: a. Press the extruded material into a thin film using a hot press.

Evaluation:

Surface Properties: Measure the coefficient of friction of the polymer film to assess the

lubricating effect of the wax ester.

Mechanical Properties: Perform tensile testing to determine if the additive affects the

mechanical strength and elongation of the polymer.

Thermal Properties: Use DSC to analyze any changes in the melting and crystallization

behavior of the polymer.
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Caption: Workflow for the physicochemical characterization of triacontyl hexacosanoate.
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Caption: Workflow for the preparation and evaluation of a hydrophobic coating.
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Caption: Logical relationship of triacontyl hexacosanoate as a polymer additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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